Cas no 2763932-06-3 (3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2763932-06-3
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 5850484
• PubChem ID: 165982104
• Update Time: 2025-05-24

3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343036
• 2763932-06-3
• 3-(2-methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C14H17NO6/c1-3-6-21-14(18)15-11-5-4-10(13(16)17)9-12(11)20-8-7-19-2/h3-5,9H,1,6-8H2,2H3,(H,15,18)(H,16,17)
• InChI Key： FUCORPXXUGGZPY-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C(=O)O)C=CC=1NC(=O)OCC=C

Computed Properties

• Exact Mass: 295.10558726g/mol
• Monoisotopic Mass: 295.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Comprehensive Overview of 3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2763932-06-3)

The compound 3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2763932-06-3) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a methoxyethoxy side chain and a prop-2-en-1-yloxy carbonylamino group, makes it a versatile intermediate for synthesizing advanced polymers, drug candidates, and bioactive agents. Researchers and industry professionals are increasingly interested in this compound due to its tunable properties and compatibility with green chemistry principles.

One of the most searched questions about 3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid revolves around its synthesis and scalability. Recent advancements in catalytic methods and solvent-free reactions have improved its production efficiency, aligning with the global push for sustainable manufacturing. The compound’s benzoic acid core also makes it a candidate for studying COX-2 inhibitors and other anti-inflammatory pathways, a hot topic in drug discovery forums.

In material science, the allyloxy carbonyl functionality of this compound enables click chemistry applications, particularly in designing self-healing polymers and hydrogels. These innovations address growing demand in biomedical engineering, such as wearable sensors and targeted drug delivery systems. Users frequently search for "biodegradable polymers from benzoic acid derivatives," highlighting the relevance of CAS No. 2763932-06-3 in eco-friendly material development.

Another trending discussion involves the compound’s role in photodynamic therapy (PDT). Its aromatic system and substituent groups allow for light-triggered reactivity, a feature explored in cancer treatment research. Queries like "PDT agents with methoxyethoxy groups" reflect this intersection of chemistry and oncology. Additionally, computational studies using AI-driven molecular modeling predict its binding affinity for neurodegenerative disease targets, further expanding its therapeutic potential.

From an industrial perspective, 3-(2-Methoxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is noted for its stability under physiological conditions, making it suitable for long-acting formulations. This aligns with pharmaceutical trends toward extended-release technologies, a frequently searched topic among formulation scientists. Regulatory databases also highlight its compliance with major pharmacopeias, ensuring broad applicability in global markets.

In summary, CAS No. 2763932-06-3 represents a multifaceted compound bridging gaps between synthetic chemistry, biomedicine, and sustainable technology. Its keyword-rich profile—from click chemistry to anti-inflammatory scaffolds—ensures high visibility in academic and industrial searches, while ongoing research continues to unlock new applications.